3-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-5-((naphthalen-1-ylmethyl)thio)-4H-1,2,4-triazole

• IUPAC Name: 3-(3-methoxy-1-methylpyrazol-4-yl)-4-methyl-5-(naphthalen-1-ylmethylsulfanyl)-1,2,4-triazole
• InChI: InChI=1S/C19H19N5OS/c1-23-11-16(18(22-23)25-3)17-20-21-19(24(17)2)26-12-14-9-6-8-13-7-4-5-10-15(13)14/h4-11H,12H2,1-3H3
• InChI Key: LBJHULKGPPZWIO-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C2=NN=C(N2C)SCC3=CC=CC4=CC=CC=C43
• Molecular Formula: C19H19N5OS
• Molecular Weight: 365.5 g/mol
• CAS No.: 1014073-67-6

Description

3-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-5-((naphthalen-1-ylmethyl)thio)-4H-1,2,4-triazole is a useful research compound. Its molecular formula is C19H19N5OS and its molecular weight is 365.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Pyrazole and 1,2,4-triazole derivatives are crucial for modern medicine and pharmacy due to their significant pharmacological potential and chemical versatility. Research conducted by Fedotov, Hotsulia, and Panasenko (2022) highlights the strategic role of these derivatives in creating substances with a specific type of activity. Their study on the synthesis and properties of related compounds emphasizes the scientific attractiveness of creating condensed systems that involve 1,2,4-triazole, promising for developing new drugs with targeted biological activity (Fedotov et al., 2022).

Biological and Pharmacological Potential

• Antifungal and Antimicrobial Properties : The synthesis of triazole derivatives has shown promise in molecular docking studies for potential antifungal activity. The research indicates a significant level of interaction with biological targets such as 14α-demethylase lanosterol, suggesting these compounds could be explored further for antifungal applications (Fedotov et al., 2022).

• Antioxidant and Anticancer Activity : Compounds bearing the naphthalene moiety and integrated into 1,2,4-triazole frameworks have demonstrated potent antioxidant and anticancer activities. Research by Tumosienė et al. (2020) on novel derivatives has shown these compounds to exhibit significant cytotoxic effects against cancer cell lines, along with higher antioxidant activity compared to well-known antioxidants like ascorbic acid. This suggests a promising avenue for the development of new cancer therapies and antioxidant agents (Tumosienė et al., 2020).

Material Science Applications

The integration of 1,2,4-triazole and pyrazole rings into polymers and materials has also been explored. For instance, Jin et al. (2008) have worked on synthesizing polymers containing the triazole moiety through reversible addition-fragmentation chain transfer (RAFT) polymerization. This research opens up new possibilities in creating materials with specific properties, such as coordination with metal ions for enhanced fluorescence or catalytic activity (Jin et al., 2008).